Cas no 342613-63-2 (Methyl 3-bromoimidazo[1,2-A]pyridine-7-carboxylate)

Methyl 3-bromoimidazo[1,2-A]pyridine-7-carboxylate structure
342613-63-2 structure
Product Name:Methyl 3-bromoimidazo[1,2-A]pyridine-7-carboxylate
CAS No:342613-63-2
MF:C9H7BrN2O2
MW:255.068081140518
MDL:MFCD10566741
CID:293317
Update Time:2025-04-19

Methyl 3-bromoimidazo[1,2-A]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromoimidazo[1,2-a]pyridine-7-carboxylate
    • Imidazo[1,2-a]pyridine-7-carboxylicacid, 3-bromo-, methyl ester
    • METHYL 3-BROMOH-IMIDAZO[1,2-A]PYRIDINE-7-CARBOXYLATE
    • 3-Bromo-7-(methoxycarbonyl)imidazo[1,2-a]pyridine
    • MolPort-009-198-574
    • PubChem23890
    • SBB067379
    • SureCN2660202
    • 3-BROMOIMIDAZO[1,2-A]PYRIDINE-7-CARBOXYLIC ACID METHYL ESTER
    • VFFFBWRUZMAHFS-UHFFFAOYSA-N
    • 4093AB
    • PB10812
    • FCH1400520
    • OR52105
    • BC004987
    • ST2407201
    • AX8138618
    • Methyl 3-bromoimidazo[1,2-A]pyridine-7-carboxylate
    • MDL: MFCD10566741
    • Inchi: 1S/C9H7BrN2O2/c1-14-9(13)6-2-3-12-7(10)5-11-8(12)4-6/h2-5H,1H3
    • InChI Key: VFFFBWRUZMAHFS-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C=C(C(=O)OC)C=CN21

Computed Properties

  • Exact Mass: 253.96900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Topological Polar Surface Area: 43.6

Experimental Properties

  • Density: 1.68±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 156-157℃
  • Solubility: Very slightly soluble (0.38 g/l) (25 º C),
  • PSA: 43.60000
  • LogP: 1.88340

Methyl 3-bromoimidazo[1,2-A]pyridine-7-carboxylate Pricemore >>

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